Cas no 2679816-36-3 (rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate)
rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate
- 2679816-36-3
- EN300-28301448
- rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate
-
- Inchi: 1S/C18H18BrNO3/c19-14-7-8-15-13(10-14)6-9-16(17(15)21)20-18(22)23-11-12-4-2-1-3-5-12/h1-5,7-8,10,16-17,21H,6,9,11H2,(H,20,22)/t16-,17-/m0/s1
- InChI Key: BXZAIBBRBWFUSM-IRXDYDNUSA-N
- SMILES: BrC1C=CC2=C(C=1)CC[C@@H]([C@H]2O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 375.04701g/mol
- Monoisotopic Mass: 375.04701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 400
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 58.6Ų
rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28301448-1g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 1g |
$1701.0 | 2023-09-07 | ||
| Enamine | EN300-28301448-5g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 5g |
$4930.0 | 2023-09-07 | ||
| Enamine | EN300-28301448-10g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 10g |
$7312.0 | 2023-09-07 | ||
| Enamine | EN300-28301448-0.05g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 0.05g |
$1428.0 | 2025-03-19 | |
| Enamine | EN300-28301448-0.1g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 0.1g |
$1496.0 | 2025-03-19 | |
| Enamine | EN300-28301448-0.25g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 0.25g |
$1564.0 | 2025-03-19 | |
| Enamine | EN300-28301448-0.5g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 0.5g |
$1632.0 | 2025-03-19 | |
| Enamine | EN300-28301448-1.0g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 1.0g |
$1701.0 | 2025-03-19 | |
| Enamine | EN300-28301448-2.5g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 2.5g |
$3332.0 | 2025-03-19 | |
| Enamine | EN300-28301448-5.0g |
rac-benzyl N-[(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl]carbamate |
2679816-36-3 | 95.0% | 5.0g |
$4930.0 | 2025-03-19 |
rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate
Comprehensive Overview of rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate (CAS No. 2679816-36-3)
The compound rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate, identified by its CAS No. 2679816-36-3, is a chiral carbamate derivative with significant potential in pharmaceutical and organic synthesis research. Its unique structural features, including a tetrahydronaphthalene core and a bromine substituent, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential biological activity, particularly in targeting neurological and inflammatory pathways.
In recent years, the demand for chiral building blocks like rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate has surged, driven by advancements in asymmetric synthesis and the need for enantiopure pharmaceuticals. The compound's CAS No. 2679816-36-3 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its hydroxy and carbamate functional groups offer versatile reactivity, enabling modifications for diverse applications, from medicinal chemistry to material science.
One of the most discussed topics in organic chemistry today is the role of halogenated compounds in drug design. The bromo substituent in rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate enhances its binding affinity to biological targets, a feature often explored in kinase inhibitors and GPCR modulators. This aligns with the industry's focus on structure-activity relationships (SAR), a hot topic in AI-driven drug discovery platforms. Researchers leveraging machine learning tools frequently query compounds like this to predict their pharmacokinetic properties.
Synthetic accessibility is another key advantage of rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate. Its preparation typically involves stereoselective reduction of naphthalene derivatives followed by carbamate formation, a process optimized for high yield and purity. The compound's tetrahydronaphthalene scaffold is structurally analogous to several FDA-approved drugs, making it a strategic candidate for analog synthesis. This has led to increased patent filings and publications referencing CAS No. 2679816-36-3, particularly in journals covering green chemistry and catalysis.
From an SEO perspective, terms like "chiral carbamate synthesis", "brominated tetrahydronaphthalene applications", and "CAS 2679816-36-3 supplier" are highly searched, reflecting both academic and industrial interest. The compound's potential in neuroprotective agents—a trending research area due to rising neurodegenerative disease prevalence—further boosts its visibility. Analytical techniques such as HPLC chiral separation and X-ray crystallography are often associated with its characterization, addressing common user queries about purity and stereochemistry confirmation.
In conclusion, rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate represents a multifaceted tool for modern chemistry. Its CAS No. 2679816-36-3 serves as a critical identifier for researchers exploring its applications in drug development, catalysis, and beyond. As the scientific community continues to prioritize sustainable synthesis and precision medicine, this compound is poised to remain at the forefront of innovation.
2679816-36-3 (rac-benzyl N-(1R,2R)-6-bromo-1-hydroxy-1,2,3,4-tetrahydronaphthalen-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)